N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(3,5-dichloro-4-hydroxyphenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C14H11Cl2NO2S/c15-11-6-9(7-12(16)14(11)19)17-13(18)8-20-10-4-2-1-3-5-10/h1-7,19H,8H2,(H,17,18)
• InChI Key: HCXFEAUWBOJGNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CC(=C(C(=C2)Cl)O)Cl
• Molecular Formula: C14H11Cl2NO2S
• Molecular Weight: 328.2 g/mol

Description

N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide, also known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. It is one of the most commonly prescribed drugs in the world, with millions of people using it every day.

Scientific Research Applications

N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of various conditions such as rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and menstrual cramps. N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and cardiovascular diseases.

Mechanism of Action

N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide works by inhibiting the activity of cyclooxygenase (COX), which is an enzyme that plays a key role in the production of prostaglandins. Prostaglandins are lipid molecules that are involved in inflammation, pain, and fever. By inhibiting COX, N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever by inhibiting the production of prostaglandins. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases. N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide has been shown to have a low risk of gastrointestinal adverse effects compared to other NSAIDs.

Advantages and Limitations for Lab Experiments

N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide is widely used in laboratory experiments due to its well-established synthesis method and its known mechanism of action. It is also relatively inexpensive compared to other NSAIDs. However, one limitation of N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide is that it may not be suitable for all types of experiments due to its specific mechanism of action.

Future Directions

There are several future directions for the study of N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide. One area of research is the development of new formulations of N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide that can improve its therapeutic efficacy and reduce its side effects. Another area of research is the study of N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide's potential use in the treatment of cancer, Alzheimer's disease, and cardiovascular diseases. Additionally, further studies may be needed to fully understand the biochemical and physiological effects of N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide.

Synthesis Methods

The synthesis of N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide involves the reaction of 2-chloroacetic acid with 3,5-dichloro-4-hydroxyaniline, followed by the addition of phenylthiol and sodium hydroxide. The resulting product is then purified through recrystallization to obtain pure N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide. The synthesis of N-(3,5-dichloro-4-hydroxyphenyl)-2-(phenylthio)acetamide is a well-established process that has been optimized over the years to improve yield and purity.